A manganese single-chain magnet exhibits a large magnetic coercivity†
Chemical Communications Pub Date: 2010-07-01 DOI: 10.1039/C0CC00372G
Abstract
A
Recommended Literature
- [1] An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†
- [2] Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†
- [3] An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†
- [4] An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†
- [5] An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†
- [6] Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode
- [7] An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†
- [8] An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†
- [9] An anti-leakage liquid metal thermal interface material
- [10] An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†
Journal Name:Chemical Communications
research_products
-
CAS no.: 89640-58-4